Cas no 1798831-72-7 ((S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide)

• Product Name: (S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide
• CAS No: 1798831-72-7
• CID: 4554957
• Update Time: 2025-05-23

(S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide

Additional information on (S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide

(S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide: A Comprehensive Overview

The compound with CAS No. 1798831-72-7, known as (S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered azacyclohexane ring, which forms the backbone of numerous bioactive molecules. The (S) configuration at the 1-position indicates a specific stereochemistry that may influence its biological activity and pharmacokinetic properties.

The structure of this compound features a 2-piperidinecarboxamide group, which is substituted at the 1-position with a 2-methylphenyl group and at the nitrogen atom with a propyl group. This combination of substituents creates a molecule with unique physicochemical properties and potential biological applications. The 2-methylphenyl group introduces aromaticity and hydrophobicity, while the propyl chain adds flexibility and potentially enhances solubility in organic solvents.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing adverse effects. The (S) configuration of this compound may play a crucial role in its interaction with biological targets, such as enzymes or receptors. Researchers have explored the synthesis of this compound through various routes, including asymmetric catalysis and resolution techniques, to achieve high enantiomeric excess.

In terms of applications, (S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide has shown promise in several areas. For instance, it has been investigated as a potential lead compound in drug discovery programs targeting central nervous system disorders. Its ability to modulate specific neurotransmitter systems makes it a valuable tool for understanding disease mechanisms and developing therapeutic interventions.

Moreover, this compound has been utilized as an intermediate in the synthesis of more complex molecules with enhanced biological activity. By modifying the substituents on the piperidine ring or altering the length of the propyl chain, chemists can fine-tune its properties to suit diverse applications. Such versatility underscores the importance of this compound as a building block in medicinal chemistry.

Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with greater accuracy. Molecular docking studies have revealed potential interactions with key residues in target proteins, providing insights into its mechanism of action. These findings have guided further optimization efforts to improve its potency and selectivity.

In conclusion, (S)-1-(2-Methylphenyl)-N-propyl-2-piperidinecarboxamide represents a valuable addition to the arsenal of tools available for drug discovery and chemical research. Its unique structure, stereochemical properties, and versatile applications make it an intriguing subject for further investigation. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in medicine and related fields.